Ethylmethylamine hydrochloride
Overview
Description
Ethylmethylamine hydrochloride is a useful research compound. Its molecular formula is C3H10ClN and its molecular weight is 95.57 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Potential for Frostbite Treatment
A study investigated the therapeutic effects of chingamine (a derivative of ethylmethylamine hydrochloride) in frostbite cases. The substance, administered orally, prevented the development of frostbite, showcasing promising results in clinical and biochemical parameters. This positions ethylmethylamine hydrochloride derivatives as potential candidates for further experimental and clinical studies in frostbite treatment (Aleutskiĭ et al., 1995).
2. Neurotoxicity Studies
Research has been conducted on ethylmethylamine hydrochloride derivatives, like N-ethyl-3,4-methylenedioxyamphetamine (MDE), to study their effects on serotonergic markers and neurotoxicity. Such studies are vital to understand the compound's impact on the brain, specifically regarding serotonin-immunoreactive fibers and axons, contributing to the knowledge pool regarding neurotoxic substances (Series & Molliver, 1994).
3. Antidepressant Biochemical Profile
Ethylmethylamine hydrochloride derivatives like Wy-45,030 have been studied for their neurochemical profile, indicating potential antidepressant activity. This compound, an ethyl cyclohexanol derivative, inhibits rat brain imipramine receptor binding and synaptosomal monoamine uptake, which is indicative of antidepressant activity. Such research contributes to the development of antidepressant drugs with potentially fewer side effects common to tricyclic therapy (Muth et al., 1986).
properties
IUPAC Name |
ethyl(methyl)azanium;chloride |
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InChI |
InChI=1S/C3H9N.ClH/c1-3-4-2;/h4H,3H2,1-2H3;1H |
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InChI Key |
GEHLEADVHVVTET-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CC[NH2+]C.[Cl-] |
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Molecular Formula |
C3H10ClN |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
95.57 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
Ethylmethylamine hydrochloride | |
CAS RN |
624-60-2 |
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| Record name | Ethanamine, N-methyl-, hydrochloride (1:1) | |
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| Record name | Ethanamine, N-methyl-, hydrochloride (1:1) | |
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| Record name | Ethanamine, N-methyl-, hydrochloride (1:1) | |
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Retrosynthesis Analysis
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